4-ethyl-3-(2-methylpropyl)-1H-1,2,4-triazole-5-thione

• IUPAC Name: 4-ethyl-3-(2-methylpropyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C8H15N3S/c1-4-11-7(5-6(2)3)9-10-8(11)12/h6H,4-5H2,1-3H3,(H,10,12)
• InChI Key: DLSIJZNEPJMFIM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)CC(C)C
• Molecular Formula: C8H15N3S
• Molecular Weight: 185.29 g/mol

Description

“4-ethyl-3-(2-methylpropyl)-1H-1,2,4-triazole-5-thione” is a complex organic compound. The “1H-1,2,4-triazole” part suggests it contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The “thione” suffix indicates the presence of a sulfur atom. The “4-ethyl-3-(2-methylpropyl)” part suggests that there are ethyl and 2-methylpropyl substituents on the triazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be based on the 1,2,4-triazole ring, with the ethyl and 2-methylpropyl groups attached at the 4 and 3 positions, respectively. The sulfur atom would likely be connected to the triazole ring, given the “thione” suffix.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The 1,2,4-triazole ring might participate in various reactions, especially if it’s activated by other functional groups. The ethyl and 2-methylpropyl groups might also be involved in reactions, particularly if they’re exposed to conditions that can break carbon-carbon bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the size and shape of the molecule, the types of functional groups present, and the overall charge distribution.

Mechanism of Action

Without more specific information, it’s difficult to predict the mechanism of action of this compound. If it’s biologically active, it could interact with various biological targets, depending on its structure and functional groups.

Safety and Hazards

Without specific data, it’s hard to provide accurate information about the safety and hazards of this compound. As with any chemical, it should be handled with appropriate safety precautions.

Future Directions

Future research on this compound could involve exploring its synthesis, reactivity, and potential applications. It could be interesting to investigate its biological activity, if any, and how its structure influences its properties.